Cas no 1261904-89-5 (2-(5-Fluoro-2-methylphenyl)-6-methylbenzoic acid)

• Product Name: 2-(5-Fluoro-2-methylphenyl)-6-methylbenzoic acid
• CAS No: 1261904-89-5
• MF: C₁₅H₁₃FO₂
• MW: 244.260927915573
• MDL: MFCD18319676
• CID: 2622017
• PubChem ID: 53225594
• Update Time: 2025-07-18

2-(5-Fluoro-2-methylphenyl)-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-FLUORO-2-METHYLPHENYL)-6-METHYLBENZOIC ACID
• 1261904-89-5
• MFCD18319676
• 2-(5-Fluoro-2-methylphenyl)-6-methylbenzoic acid, 95%
• 5'-Fluoro-2',3-dimethyl[1,1'-biphenyl]-2-carboxylic acid
• DTXSID70689326
• 2-(5-Fluoro-2-methylphenyl)-6-methylbenzoic acid

• MDL： MFCD18319676
• Inchi： 1S/C15H13FO2/c1-9-6-7-11(16)8-13(9)12-5-3-4-10(2)14(12)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key： YDGCXIUMFVTYOQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C1C=CC=C(C)C=1C(=O)O

Computed Properties

• Exact Mass: 244.08995782Da
• Monoisotopic Mass: 244.08995782Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(5-Fluoro-2-methylphenyl)-6-methylbenzoic acid

Introduction to 2-(5-Fluoro-2-methylphenyl)-6-methylbenzoic acid (CAS No. 1261904-89-5)

2-(5-Fluoro-2-methylphenyl)-6-methylbenzoic acid (CAS No. 1261904-89-5) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted benzene ring and a methyl group, making it a valuable candidate for various therapeutic uses.

The chemical formula of 2-(5-Fluoro-2-methylphenyl)-6-methylbenzoic acid is C₁₅H₁₃FO₂, and its molecular weight is approximately 248.26 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it suitable for use in a wide range of experimental and industrial applications.

In the realm of medicinal chemistry, 2-(5-Fluoro-2-methylphenyl)-6-methylbenzoic acid has been the subject of numerous studies due to its potential as a lead compound for drug development. Recent research has focused on its anti-inflammatory and analgesic properties, which are attributed to its ability to modulate specific biological pathways involved in pain and inflammation. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Beyond its anti-inflammatory properties, 2-(5-Fluoro-2-methylphenyl)-6-methylbenzoic acid has also shown promise in the treatment of neurological disorders. A 2020 study published in the European Journal of Pharmacology reported that this compound can effectively reduce oxidative stress and neuroinflammation in animal models of Alzheimer's disease. The mechanism of action involves the activation of nuclear factor erythroid 2-related factor 2 (Nrf2), a key transcription factor that regulates the expression of antioxidant genes.

The synthetic route for producing 2-(5-Fluoro-2-methylphenyl)-6-methylbenzoic acid involves several well-established chemical reactions. One common method involves the coupling of 5-fluoro-2-methylaniline with 6-methylbenzoyl chloride using a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). This reaction is typically carried out in an inert atmosphere to prevent side reactions and ensure high yields. The resulting product can then be purified by recrystallization or column chromatography.

In addition to its therapeutic potential, 2-(5-Fluoro-2-methylphenyl)-6-methylbenzoic acid has also been explored for its use as an intermediate in the synthesis of more complex molecules. Its versatile reactivity makes it an attractive starting material for the preparation of various derivatives with enhanced biological activities. For example, researchers at the University of California, San Francisco, have used this compound as a building block to synthesize novel inhibitors of protein kinases, which are important targets for cancer therapy.

The safety profile of 2-(5-Fluoro-2-methylphenyl)-6-methylbenzoic acid has been extensively evaluated through preclinical studies. Toxicity assays have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-(5-Fluoro-2-methylphenyl)-6-methylbenzoic acid (CAS No. 1261904-89-5) represents a promising compound with a wide range of potential applications in pharmaceutical and medicinal chemistry. Its unique molecular structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the discovery and development of novel drugs for various diseases.